1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-sulfamoylphenyl)azetidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(4-sulfamoylphenyl)azetidine-3-carboxamide
• InChI: InChI=1S/C19H21N7O3S/c1-12-7-13(2)26(24-12)18-8-17(21-11-22-18)25-9-14(10-25)19(27)23-15-3-5-16(6-4-15)30(20,28)29/h3-8,11,14H,9-10H2,1-2H3,(H,23,27)(H2,20,28,29)
• InChI Key: ZZGZYOHUPVMHKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N)C
• Molecular Formula: C19H21N7O3S
• Molecular Weight: 427.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-sulfamoylphenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C19H21N7O3S and its molecular weight is 427.48. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Pyrazolopyrimidines, closely related to the compound , have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. A series of these compounds displayed cytotoxic effects on certain cancer cell lines and inhibited 5-lipoxygenase, suggesting potential therapeutic applications in cancer and inflammatory disorders (Rahmouni et al., 2016).

Antimicrobial and Antitubercular Activities

• Analogues of pyrimidine-azetidinone, structurally similar to the compound, have shown promising antimicrobial and antitubercular activities. This implies potential uses in combating bacterial infections, including tuberculosis (Chandrashekaraiah et al., 2014).

Antiviral and Antitumor Activities

• Derivatives of pyrazolo[3,4-d]pyrimidine, akin to the compound , have been shown to possess significant activity against certain viruses and tumor cells in vitro. This indicates potential applications in antiviral and cancer therapies (Petrie et al., 1985).

Anti-Inflammatory and Anti-Cancer Activities

• Pyrazolo[1,5-a]pyrimidine hybrids, structurally related to the compound, have been synthesized and shown to possess anti-inflammatory and anti-cancer activities. This highlights their potential use in treatments of inflammation and cancer (Kaping et al., 2020).

Insecticidal and Antibacterial Potential

• Pyrimidine linked pyrazole heterocyclics, similar to the compound , have demonstrated insecticidal and antibacterial potential. This suggests their possible use in agricultural and antibacterial applications (Deohate & Palaspagar, 2020).